Cas no 326815-16-1 (1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea)

• Product Name: 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea
• CAS No: 326815-16-1
• MF: C₁₆H₁₅ClF₃N₃S
• MW: 373.823611497879
• CID: 3167870
• PubChem ID: 84819995
• Update Time: 2025-05-19

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 326815-16-1
• 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea
• 1-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYL}-3-(2,6-DIMETHYLPHENYL)THIOUREA

• Inchi： 1S/C16H15ClF3N3S/c1-9-4-3-5-10(2)14(9)23-15(24)22-8-13-12(17)6-11(7-21-13)16(18,19)20/h3-7H,8H2,1-2H3,(H2,22,23,24)
• InChI Key： ZLGKHQLQPJVUCW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1C(C)=CC=CC=1C)=S

Computed Properties

• Exact Mass: 373.0627308Da
• Monoisotopic Mass: 373.0627308Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Additional information on 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea is a complex organic compound with the CAS registry number 326815-16-1. This compound belongs to the class of thioureas, which are derivatives of thiocyanic acid and have been extensively studied for their diverse applications in chemistry and materials science. The molecule features a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a thiourea moiety connected to a dimethylphenyl group. These structural elements contribute to its unique chemical properties and potential applications.

The synthesis of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of such compounds with high purity and yield. The compound's structure has been characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular geometry and bonding.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The presence of electron-withdrawing groups like chlorine and trifluoromethyl on the pyridine ring enhances the compound's reactivity, making it suitable for use in polymer synthesis and as a building block for functional materials. Recent studies have explored its role in the development of self-healing polymers and smart materials that can adapt to environmental changes.

In addition to its material science applications, this compound has shown potential in biological systems. Research has demonstrated that it exhibits moderate antimicrobial activity, particularly against certain bacterial strains. This property makes it a candidate for further investigation in drug discovery programs targeting infectious diseases. Furthermore, its ability to act as a ligand in metalloenzyme models has opened avenues for exploring its role in catalytic processes.

The environmental impact of 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea has also been a subject of recent studies. Assessments of its biodegradation pathways and toxicity profiles are critical for ensuring its safe use in industrial and research settings. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

From a structural perspective, the compound's thiourea group plays a pivotal role in determining its reactivity and functionality. The sulfur atom in the thiourea moiety is highly nucleophilic, enabling it to participate in various chemical transformations such as Michael addition reactions and click chemistry. These reactions are fundamental to constructing complex molecular architectures with tailored properties.

The integration of fluorinated groups into organic compounds has become a focal point in modern chemistry due to their unique electronic properties. In this compound, the trifluoromethyl group not only enhances stability but also introduces fluorine atoms into potential products, which can be advantageous for applications requiring hydrophobicity or resistance to harsh conditions.

Recent collaborative efforts between academic institutions and industry have led to breakthroughs in understanding the behavior of similar compounds under extreme conditions. For instance, studies on thermal stability reveal that 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea retains its structural integrity up to temperatures exceeding 200°C, making it suitable for high-temperature applications.

In summary, 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2,6-dimethylphenyl)thiourea is a versatile compound with multifaceted applications across various scientific domains. Its unique structure, derived from the combination of pyridine derivatives and thiourea groups, positions it as a valuable tool in both fundamental research and industrial innovation. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical landscape is expected to grow further.